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Compound of Interest

Compound Name: Verapamil-D7 Hydrochloride

CAS No.: 1188265-55-5

Cat. No.: B1146646

Get Quote

Executive Summary & Scientific Context
Verapamil-D7 Hydrochloride is a deuterated stable isotope-labeled variant of Verapamil,

primarily utilized as an internal standard in LC-MS/MS quantification of plasma levels.[1]

Crucial Distinction: Unlike tritium (

H) or carbon-14 (

C) labeled compounds, Verapamil-D7 is NOT radioactive. It must be handled as hazardous
chemical waste, not radiological waste.[1]

However, it retains the potent pharmacological activity of the parent compound (a

phenylalkylamine calcium channel blocker). Improper disposal poses significant environmental

risks (aquatic toxicity) and regulatory violations (RCRA/EPA).[1] This guide outlines the "Chain

of Custody" from bench to incineration to ensure data integrity and safety compliance.
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Before disposal, the researcher must understand the specific hazards. Verapamil HCl is a

potent cardiovascular toxicant.[1]

Chemical Safety Profile
Parameter Specification Critical Note

CAS Number 152-11-4 (Unlabeled Parent)
D7-variant shares parent

toxicity profile.[1]

GHS Classification
Acute Tox. 3 (Oral, Dermal,

Inhalation)

DANGER: Toxic if swallowed

or in contact with skin.[1][2][3]

[4]

Target Organs Cardiovascular System
Causes bradycardia,

hypotension, and AV block.[1]

Reproductive Toxicity Category 1B
May damage fertility or the

unborn child.[1][2][3][5]

Aquatic Toxicity Chronic Category 2
Toxic to aquatic life with long-

lasting effects.[1][2][5]

Quantitative Toxicity Data[1][3][6]
LD50 (Oral, Rat): 108 mg/kg [1][2][3][6]

LD50 (IV, Rat): 16 mg/kg [1]

Scientist's Note: While Verapamil-D7 is often handled in microgram quantities for mass

spectrometry, the concentrated stock solutions (e.g., 1 mg/mL in Methanol) pose the highest

acute risk and must be segregated immediately upon expiration.

Pre-Disposal: Segregation & Packaging[1]
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To prevent cross-contamination of expensive analytical runs and ensure safety, follow this

"Self-Validating" segregation protocol.

Step 1: Waste Characterization
Determine the physical state of the waste.

Solid Waste: Expired powder, contaminated gloves, weighing boats.[1]

Liquid Waste: Stock solutions, autosampler vials (solvent + compound).[1]

Step 2: Packaging Requirements[1]
Primary Containment: High-density polyethylene (HDPE) or glass containers.[1] Do not use

metal containers due to potential reactivity with acidic hydrochloride salts.

Secondary Containment: All liquid waste bottles must be placed in a secondary tray capable

of holding 110% of the volume.[1]

Step 3: Labeling (The "Non-Radioactive" Rule)
Because this is an isotope-labeled compound, waste handlers often mistake it for radioactive

waste.

MANDATORY LABEL: "Deuterated Compound - Stable Isotope. NON-RADIOACTIVE.

Chemical Toxicity Only."[1]

GHS LABEL: Skull & Crossbones (Acute Tox), Health Hazard (Repro Tox).[1]

Disposal Workflow
The following diagram illustrates the decision matrix for disposing of Verapamil-D7, ensuring

compliance with EPA Management Standards for Hazardous Waste Pharmaceuticals [2].
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Figure 1: Decision matrix for the segregation and destruction of Verapamil-D7 waste streams.

Note the critical requirement for high-temperature incineration.

Decontamination of Laboratory Surfaces
For researchers using Verapamil-D7 as an internal standard, cross-contamination is a major

scientific risk.[1] A trace amount of D7 carried over into a "blank" sample can ruin a calibration

curve.[1]

The "Triple-Solvent" Wash Protocol:

Solubility Logic: Verapamil HCl is soluble in water, methanol, and ethanol.[1] It is sparingly

soluble in non-polar solvents (hexane).[1]

Procedure:

Wash 1: Methanol (Dissolves organic residues).[1]

Wash 2: Deionized Water (Removes salts/buffers).[1]

Wash 3: Methanol (Facilitates drying).[1]

Validation: Collect all rinsate into the Liquid Waste container (see Figure 1). Do not pour

rinsate down the sink.

Emergency Procedures: Spills
In the event of a powder spill or stock solution breakage:

Evacuate & Ventilate: Verapamil dust is an inhalation hazard (Fatal if inhaled - H330).[1][2][4]

Clear the immediate area.[1][2][3][4]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and an N95 or P100 respirator if

dealing with powder.[1]

Containment:

Liquids: Absorb with vermiculite or chem-pads.
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Solids: Cover with wet paper towels to prevent dust generation, then wipe up.

Disposal: Place all cleanup materials into a sealed hazardous waste bag labeled "Toxic

Debris."

Regulatory Compliance (RCRA/EPA)
Under the US EPA's Management Standards for Hazardous Waste Pharmaceuticals (40 CFR

Part 266 Subpart P):

Sewer Ban: Verapamil (and its D7 analog) is strictly prohibited from being flushed [3].[1]

P-List Status: While Verapamil is not explicitly P-listed (acute hazardous waste) by name in

40 CFR 261.33, it exhibits toxicity characteristics that mandate its treatment as hazardous

pharmaceutical waste.[1]

Destruction: The only acceptable final disposal method is incineration at a permitted facility

to ensure the destruction of the aromatic ring structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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